Cas no 1270773-81-3 (1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid
• CAS No: 1270773-81-3
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5046029
• Update Time: 2025-05-21

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid
• 1-[(3-propan-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazole-4-carboxylic acid
• 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H12N4O3/c1-6(2)9-12-8(17-13-9)5-14-4-7(3-11-14)10(15)16/h3-4,6H,5H2,1-2H3,(H,15,16)
• InChI Key： JOMOFEICWFPBHD-UHFFFAOYSA-N
• SMILES： O1C(CN2C=C(C(=O)O)C=N2)=NC(C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• XLogP3: 0.8
• Topological Polar Surface Area: 94

Additional information on 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid (CAS No. 1270773-81-3): A Comprehensive Overview

1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid (CAS No. 1270773-81-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a pyrazole ring and an oxadiazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid is defined by its molecular formula C₁₃H₁₄N₄O₃. The presence of the pyrazole ring and the oxadiazole group provides this compound with a high degree of functional versatility. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The oxadiazole moiety, on the other hand, is often associated with enhanced stability and improved pharmacokinetic profiles.

Recent studies have highlighted the potential of 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid effectively inhibits cyclooxygenase (COX) enzymes, which are crucial for the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory properties, 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid has also shown promise in cancer research. Several preclinical studies have reported that this compound exhibits significant anti-cancer activity against various cancer cell lines. A study published in Cancer Letters found that 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid induces apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 1-{[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}-1H-pyrazole-4-carboxylic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development. A study published in the European Journal of Pharmaceutical Sciences evaluated the pharmacokinetic behavior of 1-{[3-(Propan-2-y l)-1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } - 1 H - p y r a z o l e - 4 - c a r b o x y l i c a c i d in animal models and found that it demonstrates good plasma stability and a long half-life.

The synthetic route for the preparation of 1-{[3-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } - 1 H - p y r a z o l e - 4 - c a r b o x y l i c a c i d has been well-documented in the literature. A common approach involves the condensation of an appropriate carboxylic acid with hydrazine to form the pyrazole ring, followed by coupling with an oxadiazole derivative to introduce the oxadiazole moiety. This synthetic strategy allows for efficient and scalable production of the compound.

In conclusion, 1-{[3-(Propan - 2 - y l ) - 1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } - 1 H - p y r a z o l e - 4 - c a r b o x y l i c a c i d (CAS No. 1270773–81–3) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating inflammatory diseases and cancer make it an important focus for ongoing research and development efforts in medicinal chemistry and pharmaceutical sciences.